N-((4-hydroxytetrahydro-2H-pyran-4-yl)methyl)-4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-carboxamide

• IUPAC Name: N-[(4-hydroxyoxan-4-yl)methyl]-4-(4-methoxyphenyl)oxane-4-carboxamide
• InChI: InChI=1S/C19H27NO5/c1-23-16-4-2-15(3-5-16)19(8-12-25-13-9-19)17(21)20-14-18(22)6-10-24-11-7-18/h2-5,22H,6-14H2,1H3,(H,20,21)
• InChI Key: ZEXIVPIQZIDGPH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2(CCOCC2)C(=O)NCC3(CCOCC3)O
• Molecular Formula: C19H27NO5
• Molecular Weight: 349.4 g/mol

Description

N-((4-hydroxytetrahydro-2H-pyran-4-yl)methyl)-4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-carboxamide is a useful research compound. Its molecular formula is C19H27NO5 and its molecular weight is 349.427. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• The compound's derivatives have been synthesized for exploring their cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, indicating its potential in cancer research (Hassan, Hafez, & Osman, 2014). This underscores the compound's relevance in developing therapeutic agents.
• Research has also focused on synthesizing p-aminobenzoic acid diamides based on 4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-carboxylic acid, highlighting its utility in creating novel compounds with potential applications in various fields (Agekyan & Mkryan, 2015).

Antimicrobial Activity

• New derivatives of the compound were synthesized and evaluated for their antimicrobial activity against a range of bacterial and fungal strains, demonstrating its potential as a basis for developing new antimicrobial agents (Aytemir, Erol, Hider, & Özalp, 2003).

Chemical Synthesis and Drug Development

• A practical synthesis method for an orally active CCR5 antagonist incorporating the compound was developed, showcasing its importance in the synthesis of pharmaceutical agents (Ikemoto et al., 2005). This indicates its role in creating drugs targeting specific cellular receptors.

Molecular Structure and Supramolecular Chemistry

• The compound's derivatives have been studied for their molecular and supramolecular structures, including hydrogen bonding patterns, which can inform the design of materials with specific physical or chemical properties (Wardell et al., 2008).